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Compound of Interest

Compound Name: AMG 837 hemicalcium

Cat. No.: B15570486 Get Quote

Technical Support Center: AMG 837
Hemicalcium
This technical support center provides guidance for researchers, scientists, and drug

development professionals on overcoming solubility challenges with AMG 837 hemicalcium in

aqueous buffers for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of AMG 837
hemicalcium?

A1: The recommended solvent for preparing a stock solution of AMG 837 hemicalcium is

dimethyl sulfoxide (DMSO).[1][2]

Q2: What is the maximum concentration for a stock solution of AMG 837 hemicalcium in

DMSO?

A2: The reported maximum concentration for a stock solution in DMSO varies by supplier, with

some sources indicating solubility up to 100 mM and others suggesting 10 mM.[1][2] It is

advisable to consult the certificate of analysis for the specific batch you are using.

Q3: Is AMG 837 hemicalcium soluble in water or aqueous buffers like PBS?
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A3: No, AMG 837 hemicalcium is reported to be insoluble in water. Direct dissolution in

aqueous buffers such as phosphate-buffered saline (PBS) is not recommended and will likely

result in precipitation.

Q4: How can I prepare a working solution of AMG 837 hemicalcium in an aqueous buffer for

my in vitro experiments?

A4: To prepare a working solution, it is recommended to first dissolve AMG 837 hemicalcium
in 100% DMSO to create a concentrated stock solution. This stock solution can then be serially

diluted into your aqueous experimental buffer. For cellular assays, it is crucial to ensure the

final concentration of DMSO is low (typically <0.1%) to avoid solvent-induced artifacts.

Q5: Are there any special additives recommended for the aqueous buffer to improve the

solubility and stability of AMG 837 hemicalcium in working solutions?

A5: Yes, for in vitro cellular assays, the inclusion of a low concentration of protein, such as

0.01% (w/v) human serum albumin (HSA), in the aqueous buffer has been shown to be

effective.[3][4] This can help to minimize the effects of the compound binding to albumin and

maintain its availability in the media.[3][4]
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Issue Possible Cause Recommended Solution

Precipitation observed when

diluting DMSO stock solution

into aqueous buffer.

The aqueous solubility of AMG

837 hemicalcium has been

exceeded.

- Increase the final volume of

the aqueous buffer to lower the

final concentration of the

compound.- Decrease the

concentration of the DMSO

stock solution used for

dilution.- Add a carrier protein

like 0.01% HSA to the aqueous

buffer before adding the

compound.- Consider using a

different buffer system or

adjusting the pH.

Cloudiness or precipitate forms

in the aqueous working

solution over time.

The compound is coming out

of solution due to instability in

the aqueous environment.

- Prepare fresh working

solutions immediately before

each experiment.- Store

working solutions on ice and

use them within a short

timeframe.- Ensure the final

DMSO concentration is

sufficient to maintain solubility,

but still compatible with your

experimental system.

Inconsistent or no biological

activity observed in

experiments.

- The compound may have

precipitated out of solution,

leading to a lower effective

concentration.- The compound

may be binding to plasticware

or other components of the

experimental system.

- Visually inspect all solutions

for any signs of precipitation

before use.- Pre-treat pipette

tips and microplates with a

blocking agent like BSA to

reduce non-specific binding.-

Include a protein carrier such

as 0.01% HSA in your assay

buffer.[3][4]
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Table 1: Reported Solubility of AMG 837 Hemicalcium in DMSO

Supplier/Source Maximum Concentration (mM)

R&D Systems 100

Tocris Bioscience 100[1]

Immunomart 10[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of AMG 837 Hemicalcium in DMSO

Materials:

AMG 837 hemicalcium (M.Wt: 457.47 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Procedure:

Weigh out the required amount of AMG 837 hemicalcium powder in a sterile

microcentrifuge tube. For example, for 1 ml of a 10 mM stock solution, weigh out 4.57 mg.

Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM stock, add 1 ml of

DMSO for every 4.57 mg of the compound.

Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Store the stock solution at -20°C or -80°C for long-term storage. Avoid repeated freeze-thaw

cycles.

Protocol 2: Preparation of a Working Solution in Aqueous Buffer with HSA for In Vitro Assays

Materials:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15570486?utm_src=pdf-body
https://www.tocris.com/products/amg-837-hemicalcium-salt_6082
https://immunomart.com/product/amg-837-hemicalcium/
https://www.benchchem.com/product/b15570486?utm_src=pdf-body
https://www.benchchem.com/product/b15570486?utm_src=pdf-body
https://www.benchchem.com/product/b15570486?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10 mM AMG 837 hemicalcium in DMSO (from Protocol 1)

Sterile aqueous buffer (e.g., cell culture medium, Hanks' Balanced Salt Solution)

Human Serum Albumin (HSA), sterile-filtered

Procedure:

Prepare the aqueous buffer containing 0.01% (w/v) HSA. For example, to prepare 10 ml of

buffer, add 1 mg of HSA.

Perform serial dilutions of the 10 mM DMSO stock solution into the aqueous buffer

containing HSA to achieve the desired final concentrations.

Ensure the final DMSO concentration in the highest concentration of your working solution is

below a level that affects your experimental system (typically <0.1%).

Use the freshly prepared working solutions immediately for your experiments.
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Caption: GPR40 signaling pathway activated by AMG 837.
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Caption: Workflow for preparing AMG 837 hemicalcium working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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